Cas no 31601-35-1 (9-(1-methylethyl)-9H-Purin-6-amine)

• Product Name: 9-(1-methylethyl)-9H-Purin-6-amine
• CAS No: 31601-35-1
• MF: C₈H₁₁N₅
• MW: 177.206440210342
• CID: 1110734
• PubChem ID: 414707
• Update Time: 2025-06-09

9-(1-methylethyl)-9H-Purin-6-amine Chemical and Physical Properties

Names and Identifiers

• 9-(1-methylethyl)-9H-Purin-6-amine
• SCHEMBL24453656
• 9-Isopropyl-9H-purin-6-ylamine
• GG274D9X7Z
• 31601-35-1
• PD183435
• 9-isopropyl-9H-purin-6-amine
• UNII-GG274D9X7Z
• BDBM50013685
• CHEMBL67199
• G74462
• 9-Isopropyl-9H-adenine
• 9-propan-2-ylpurin-6-amine
• 9H-Purin-6-amine, 9-(1-methylethyl)-
• SCHEMBL754007

• Inchi： 1S/C8H11N5/c1-5(2)13-4-12-6-7(9)10-3-11-8(6)13/h3-5H,1-2H3,(H2,9,10,11)
• InChI Key： BCMZIPWCRGOWEV-UHFFFAOYSA-N
• SMILES： N1(C=NC2=C(N)N=CN=C12)C(C)C

Computed Properties

• Exact Mass: 177.10144537g/mol
• Monoisotopic Mass: 177.10144537g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on 9-(1-methylethyl)-9H-Purin-6-amine

Comprehensive Overview of 9-(1-methylethyl)-9H-Purin-6-amine (CAS No. 31601-35-1): Properties, Applications, and Industry Insights

9-(1-methylethyl)-9H-Purin-6-amine, identified by its CAS No. 31601-35-1, is a specialized purine derivative with significant relevance in pharmaceutical and biochemical research. This compound, often referred to as isopropyladenine, belongs to the adenine family and exhibits unique structural features that make it valuable for drug discovery and nucleic acid research. Its molecular formula (C₈H₁₁N₅) and isopropyl substitution at the N9 position distinguish it from other purine analogs, offering distinct chemical properties.

In recent years, the demand for modified nucleobases like 9-(1-methylethyl)-9H-Purin-6-amine has surged due to their applications in anticancer agents, antiviral therapies, and gene-editing technologies. Researchers are particularly interested in its potential to modulate enzyme inhibition and receptor binding, aligning with trends in personalized medicine and targeted drug delivery. The compound’s stability under physiological conditions further enhances its utility in bioconjugation and probe design for diagnostic assays.

The synthesis of CAS No. 31601-35-1 typically involves nucleophilic substitution reactions on adenine precursors, with yields optimized through green chemistry protocols. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify purity, a critical factor given its use in high-throughput screening platforms. Industry stakeholders frequently search for bulk suppliers of this compound, emphasizing the need for GMP-compliant manufacturing to meet regulatory standards.

Beyond pharmaceuticals, 9-(1-methylethyl)-9H-Purin-6-amine is explored in agricultural biotechnology for developing plant growth regulators. Its role in modulating purine metabolism pathways has sparked interest in crop yield enhancement, addressing global food security challenges. Additionally, its derivatives are investigated for biodegradable materials, linking to the circular economy movement.

Environmental and safety profiles of CAS No. 31601-35-1 are rigorously assessed, with studies confirming low ecotoxicity and compatibility with sustainable lab practices. This aligns with the ESG (Environmental, Social, Governance) goals of modern enterprises. FAQs from researchers often focus on its solubility in DMSO, storage conditions, and compatibility with click chemistry—topics reflecting practical lab needs.

In summary, 9-(1-methylethyl)-9H-Purin-6-amine exemplifies the intersection of chemical innovation and life sciences. Its versatility ensures continued relevance in biopharmaceutical R&D, while its synthesis and applications contribute to broader scientific and industrial advancements. For sourcing, researchers prioritize certified vendors with transparent COA (Certificate of Analysis) documentation to ensure reproducibility in experiments.